Cas no 59941-35-4 (Dodecanoic acid, 4-oxo-, ethyl ester)
59941-35-4 structure
Product Name:Dodecanoic acid, 4-oxo-, ethyl ester
CAS No:59941-35-4
MF:C14H26O3
MW:242.354444980621
CID:336740
PubChem ID:12271531
Update Time:2025-04-19
Dodecanoic acid, 4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid, 4-oxo-, ethyl ester
- ethyl 4-oxododecanoate
- 59941-35-4
- ethyl 4-ketododecanoate
- DTXSID10483446
-
- Inchi: 1S/C14H26O3/c1-3-5-6-7-8-9-10-13(15)11-12-14(16)17-4-2/h3-12H2,1-2H3
- InChI Key: GSECHIHYKBKSOK-UHFFFAOYSA-N
- SMILES: O=C(CCC(=O)OCC)CCCCCCCC
Computed Properties
- Exact Mass: 242.18828
- Monoisotopic Mass: 242.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Dodecanoic acid, 4-oxo-, ethyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
59941-35-4 (Dodecanoic acid, 4-oxo-, ethyl ester) Related Products
- 110-38-3(Ethyl decanoate)
- 106-32-1(Ethyl n-Caprylate)
- 106-02-5(ω-Pentadecalactone)
- 539-88-8(Ethyl levulinate)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 105-50-0(Diethyl 3-oxopentanedioate)
- 109-43-3(dibutyl sebacate)
- 123-29-5(Ethyl nonanoate)
- 124-06-1(Ethyl Myristate)
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